Cas no 2253629-25-1 (3-Methyl-6,7-dihydro-5H-pyrrolo[2,1-c][1,2,4]triazole-5-carboxylic acid;hydrochloride)

• Product Name: 3-Methyl-6,7-dihydro-5H-pyrrolo[2,1-c][1,2,4]triazole-5-carboxylic acid;hydrochloride
• CAS No: 2253629-25-1
• MF: C₇H₁₀ClN₃O₂
• MW: 203.626200199127
• CID: 6610262
• PubChem ID: 137935915
• Update Time: 2023-12-01

3-Methyl-6,7-dihydro-5H-pyrrolo[2,1-c][1,2,4]triazole-5-carboxylic acid;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2253629-25-1
• 3-Methyl-6,7-dihydro-5H-pyrrolo[2,1-c][1,2,4]triazole-5-carboxylic acid;hydrochloride
• EN300-6504392
• 3-methyl-5H,6H,7H-pyrrolo[2,1-c][1,2,4]triazole-5-carboxylic acid hydrochloride

• Inchi： 1S/C7H9N3O2.ClH/c1-4-8-9-6-3-2-5(7(11)12)10(4)6;/h5H,2-3H2,1H3,(H,11,12);1H
• InChI Key： ZUDOSEOKIANNOW-UHFFFAOYSA-N
• SMILES： Cl.OC(C1CCC2=NN=C(C)N12)=O

Computed Properties

• Exact Mass: 203.0461543g/mol
• Monoisotopic Mass: 203.0461543g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 209
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68Ų